4-((1-(2-Isopropylpyrimidin-4-yl)piperidin-4-yl)methoxy)-5,6-dimethylpyrimidine

• IUPAC Name: 4,5-dimethyl-6-[[1-(2-propan-2-ylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C19H27N5O/c1-13(2)18-20-8-5-17(23-18)24-9-6-16(7-10-24)11-25-19-14(3)15(4)21-12-22-19/h5,8,12-13,16H,6-7,9-11H2,1-4H3
• InChI Key: JRFASGXMVYCTCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)C3=NC(=NC=C3)C(C)C)C
• Molecular Formula: C19H27N5O
• Molecular Weight: 341.5 g/mol

Description

4-((1-(2-Isopropylpyrimidin-4-yl)piperidin-4-yl)methoxy)-5,6-dimethylpyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antifungal Properties

Research has shown that certain dimethylpyrimidin-derivatives, related to the queried compound, exhibit antifungal properties. These compounds have been synthesized and identified as effective against fungi like Aspergillus terreus and Aspergillus niger. Such properties indicate potential applications in developing antifungal agents (Jafar et al., 2017).

Structural Properties and Crystallization

Studies on similar pyrimidine derivatives have revealed insights into the structural properties and crystallization behaviors of these compounds. For instance, research on 4-amino-5-chloro-2,6-dimethylpyrimidinium 5-chloro-2-hydroxybenzoate has provided valuable information on the tautomeric forms, crystal structures, and hydrogen bonding of these compounds, which could be relevant for the targeted compound's application in pharmaceuticals and material science (Rajam et al., 2017).

Antimicrobial and Anti-Inflammatory Properties

Pyrimidine derivatives have been synthesized and characterized for their antimicrobial activities. Studies show that compounds like [N-methyl-3t-alkyl-2r,6c-diarylpiperidin-4-ylidine]-5′-methylthiazolidine-4-ones exhibit significant activity against bacterial and fungal strains, suggesting potential applications in the development of new antimicrobial agents (Prakash et al., 2013).

Applications in Corrosion Inhibition

Some piperidine derivatives have been studied for their role in corrosion inhibition, particularly on iron. These studies involve quantum chemical calculations and molecular dynamics simulations to evaluate the adsorption and corrosion inhibition properties, which could be relevant to the queried compound's potential application in materials science and industrial processes (Kaya et al., 2016).